Cas no 864860-61-7 (methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate
• CAS No: 864860-61-7
• MF: C₁₈H₁₄N₂O₅S
• MW: 370.379163265228
• CID: 6327551
• PubChem ID: 4070513
• Update Time: 2025-06-09

methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate
• methyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamido)benzo[d]thiazole-6-carboxylate
• AKOS024604926
• 864860-61-7
• methyl 2-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)-1,3-benzothiazole-6-carboxylate
• F1300-0080

• Inchi： 1S/C18H14N2O5S/c1-23-17(22)10-6-7-11-15(8-10)26-18(19-11)20-16(21)14-9-24-12-4-2-3-5-13(12)25-14/h2-8,14H,9H2,1H3,(H,19,20,21)
• InChI Key： NCFJPTRDHYNKSO-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)OC)C=CC=2N=C1NC(C1COC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 370.06234272g/mol
• Monoisotopic Mass: 370.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate

Methyl 2-(2,3-Dihydro-1,4-Benzodioxine-2-Amido)-1,3-Benzothiazole-6-Carboxylate (CAS No. 864860-61-7): An Overview

Methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate (CAS No. 864860-61-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxine and a benzothiazole moiety, making it a valuable candidate for various therapeutic applications.

The chemical structure of methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate is defined by its molecular formula C₁₇H₁₅N₃O₄S. The presence of the benzodioxine ring system imparts significant stability and bioavailability to the molecule, while the benzothiazole moiety contributes to its pharmacological activity. These structural elements are crucial for understanding the compound's behavior in biological systems and its potential therapeutic effects.

Recent studies have highlighted the potential of methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate has shown potential in neurodegenerative disease research. Studies have indicated that it can cross the blood-brain barrier and exhibit neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. This makes it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate has also been extensively studied. Research has shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. The compound's ability to be absorbed efficiently and remain active in the body for an extended period enhances its therapeutic potential.

Clinical trials are currently underway to further evaluate the safety and efficacy of methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate. Preliminary results from phase I trials have indicated that it is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that this compound may have a favorable safety profile for clinical use.

The synthesis of methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 2-amino benzothiazole with methyl 6-chloro benzo[d]thiazole carboxylate followed by coupling with 2-amino dihydrobenzodioxine. The optimization of these synthetic methods is crucial for large-scale production and commercialization.

In conclusion, methyl 2-(2,3-dihydro-1,4-benzodioxine-2-amido)-1,3-benzothiazole-6-carboxylate (CAS No. 864860-61-7) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential in treating various diseases, highlighting its significance in modern medicinal chemistry.